
Propylene Glycol Dioleate: A Technical Guide to
Laboratory Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propylene glycol dioleate

Cat. No.: B085745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for propylene
glycol dioleate in a laboratory setting. The information is intended to supplement, not replace,

institutional safety guidelines and the product's Safety Data Sheet (SDS).

Chemical and Physical Properties
Propylene glycol dioleate is a diester of propylene glycol and oleic acid.[1] It is a clear to

slightly yellow, oily liquid at room temperature.[1][2] Understanding its physical and chemical

properties is crucial for safe handling and storage.
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Property Value Source

Molecular Formula C₃₉H₇₂O₄ [1][3][4]

Molecular Weight 605.0 g/mol [1][3]

CAS Number 105-62-4 [1][4]

Appearance Clear to slightly yellow liquid [1]

Boiling Point
641.20 °C @ 760.00 mm Hg

(estimated)
[4][5]

Flash Point
302.5 °C (577.0 °F)

(estimated)
[4][5]

Density 0.907 ± 0.06 g/mL [4]

Solubility
Soluble in organic solvents;

partially soluble in water
[1]

Stability

Stable under normal

conditions. May degrade at

high temperatures or in the

presence of strong oxidizing

agents. Generally stable within

a pH range of 4-8.

[1][6]

Toxicological Data
Propylene glycol dioleate is generally considered to have low acute toxicity.[6][7] However, as

with any chemical, unnecessary exposure should be avoided.

Endpoint Species Route Value Source

LD50
Rat

(male/female)
Oral

> 5,000 mg/kg

bw
[7]

LD50 Rat Oral > 10,000 mg/kg [6]

LD50
Rat

(male/female)
Dermal

> 2,000 mg/kg

bw
[7]
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Note: While generally not classified as a hazardous substance under GHS criteria, some safety

data sheets may indicate potential for skin and eye irritation.[3][8]

Occupational Exposure and Personal Protective
Equipment (PPE)
Currently, no specific occupational exposure limits have been established for propylene glycol
dioleate.[6] In the absence of defined limits, good laboratory practice dictates minimizing

exposure. The following personal protective equipment is recommended when handling this

substance.[6][7]

PPE Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).

Skin Protection

Handle with chemical-resistant gloves (e.g.,

nitrile rubber). Wear a lab coat or other

protective clothing to prevent skin contact.

Respiratory Protection

Not typically required under normal use with

adequate ventilation. If aerosols or mists are

generated, use a NIOSH-approved respirator.

Experimental Protocols: Safe Handling, Storage,
and Disposal
Adherence to proper laboratory procedures is essential for the safe use of propylene glycol
dioleate.

Handling
Work in a well-ventilated area.[7]

Avoid contact with skin and eyes.[7]
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Do not breathe mist or vapors.[7]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[7]

Wash hands thoroughly after handling.[8]

Storage
Store in a cool, dry, and well-ventilated place.[2][7]

Keep containers tightly closed.[2][7]

Store away from strong oxidizing agents and other incompatible materials.[6][7]

The shelf life can be up to two years when stored under recommended conditions.[2]

Spill Response
In the event of a spill, follow these procedures:

Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage. Do not let the chemical enter drains.[7]

Absorb: Absorb the spill with an inert material (e.g., vermiculite, dry sand, or earth).[6]

Collect: Collect the absorbed material using spark-proof tools and place it in a suitable,

closed container for disposal.[7]

Clean: Clean the spill area thoroughly.

Disposal
Dispose of propylene glycol dioleate and contaminated materials in accordance with local,

state, and federal regulations.[7][9] The material may be sent to a licensed chemical

destruction plant or disposed of via controlled incineration with flue gas scrubbing.[7] Do not

dispose of it down the sewer system.[7]
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Visualized Workflows and Relationships
The following diagrams illustrate key safety and handling workflows for propylene glycol
dioleate.

Preparation Handling

Post-Experiment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat) Ensure Adequate Ventilation

Next
Dispense ChemicalProceed Perform Experiment

Use
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Click to download full resolution via product page

Caption: Standard laboratory workflow for handling propylene glycol dioleate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b085745?utm_src=pdf-body
https://www.benchchem.com/product/b085745?utm_src=pdf-body
https://www.benchchem.com/product/b085745?utm_src=pdf-body-img
https://www.benchchem.com/product/b085745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Immediate Area

Assess Spill Size & Risk

Small, Manageable Spill

Decision

Large or Uncontrolled Spill

Decision

Contain Spill with Absorbent Material

Proceed

Contact Emergency Services / EHS

Action

Collect Waste in Sealed Container

Decontaminate Spill Area

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Decision workflow for responding to a propylene glycol dioleate spill.
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First-Aid Measures
In case of exposure, follow these first-aid guidelines.[7]

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek medical attention.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor if irritation develops.

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

This technical guide is intended to provide a comprehensive overview of the safe handling of

propylene glycol dioleate in a laboratory setting. Always consult the specific Safety Data

Sheet for the product you are using and adhere to all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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